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Compound of Interest

Compound Name: JAB-3068

Cat. No.: B15578387 Get Quote

JAB-3068 Technical Support Center
Welcome to the JAB-3068 Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals with frequently asked questions

and troubleshooting guidance for the handling and use of JAB-3068 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for preparing a stock solution of JAB-3068?

A1: For optimal results, it is recommended to prepare stock solutions of JAB-3068 in fresh,

high-quality Dimethyl Sulfoxide (DMSO). One supplier suggests a solubility of up to 95 mg/mL

(199.35 mM) in DMSO.[1] It is crucial to use fresh DMSO, as moisture-absorbing DMSO can

reduce the solubility of the compound.[1]

Q2: Are there specific storage conditions for the JAB-3068 powder?

A2: While detailed, long-term stability data for JAB-3068 powder is not publicly available,

general best practices for small molecule inhibitors should be followed. Store the lyophilized

powder in a cool, dry, and dark place. For specific product recommendations, always refer to

the Certificate of Analysis (CoA) or datasheet provided by the supplier.

Q3: How should I store the JAB-3068 stock solution?
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A3: For short-term storage, stock solutions in DMSO can typically be stored at -20°C. For

longer-term storage, aliquoting the stock solution into smaller, single-use vials is recommended

to avoid repeated freeze-thaw cycles, and storing at -80°C is preferable. Always consult the

supplier's handling instructions for the most accurate information.

Q4: Is JAB-3068 stable in aqueous media for cell-based assays?

A4: It is recommended that working solutions for cell-based assays be prepared fresh from a

DMSO stock solution for each experiment. The stability of JAB-3068 in aqueous media over

extended periods has not been widely reported. One supplier suggests that for in vivo use, a

mixed solution should be used immediately for optimal results.[1] This implies that prolonged

stability in aqueous solutions may be limited.

Q5: What is the development status of JAB-3068?

A5: Jacobio Pharmaceuticals has decided to discontinue the development of JAB-3068.[2] This

decision was based on clinical data indicating that their second-generation SHP2 inhibitor,

JAB-3312, demonstrates better efficacy and safety.[2]

Troubleshooting Guide
Issue: I am observing lower than expected potency or inconsistent results in my experiments.

Solution Preparation: Ensure that your stock solution was prepared using fresh, anhydrous

DMSO.[1] The presence of water in the DMSO can affect the solubility and stability of the

compound.

Age of Solution: Are you using a freshly prepared working solution? JAB-3068 solutions,

particularly those for in vivo studies, are recommended for immediate use.[1] Avoid using

working solutions that have been stored for an extended period.

Storage of Stock Solution: Have your DMSO stock solutions undergone multiple freeze-thaw

cycles? This can lead to degradation of the compound. It is advisable to prepare small

aliquots of the stock solution to minimize this.

Issue: I am having difficulty dissolving JAB-3068 at the desired concentration.
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Solvent Quality: Confirm that the DMSO you are using is of high purity and anhydrous.

Solubility Limits: While a high solubility in DMSO has been reported (95 mg/mL), practical

limits may vary based on the specific batch and purity of the compound and the solvent.[1]

Consider preparing a slightly more dilute stock solution if you are consistently facing

solubility issues.

Quantitative Data Summary
Parameter Value Solvent/Vehicle Source

IC50 (SHP2) 25.8 nM Not specified [3]

IC50 (KYSE-520 cell

proliferation)
2.17 µM Not specified [3]

Solubility in DMSO
95 mg/mL (199.35

mM)
DMSO [1]

Preparation for in vivo

(example 1)

47 mg/mL stock in

DMSO, diluted with

PEG300, Tween80,

and ddH₂O

DMSO, PEG300,

Tween80, ddH₂O
[1]

Preparation for in vivo

(example 2)

11 mg/mL stock in

DMSO, diluted with

corn oil

DMSO, corn oil [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO:

Equilibrate the vial of JAB-3068 powder to room temperature before opening.

Weigh out the desired amount of JAB-3068 powder using a calibrated analytical balance.

The molecular weight of JAB-3068 is 476.5 g/mol . To prepare 1 mL of a 10 mM solution,

you would need 4.765 mg.

Add the appropriate volume of fresh, anhydrous DMSO to the powder.
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Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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